Cas no 83249-61-0 (1,2-Benzenedicarboxylicacid, mono[2-[(1-oxo-9-octadecenyl)amino]ethyl] ester, monosodium salt, (Z)-(9CI))

• Product name: 1,2-Benzenedicarboxylicacid, mono[2-[(1-oxo-9-octadecenyl)amino]ethyl] ester, monosodium salt, (Z)-(9CI)
• CAS No: 83249-61-0
• MF: C₂₈H₄₂NO₅-^.Na+
• MW: 495.62658
• CID: 728376
• PubChem ID: 23668180

1,2-Benzenedicarboxylicacid, mono[2-[(1-oxo-9-octadecenyl)amino]ethyl] ester, monosodium salt, (Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, mono[2-[(1-oxo-9-octadecenyl)amino]ethyl] ester, monosodium salt, (Z)-(9CI)
• sodium 2-[(1-oxooctadec-9-enyl)amino]ethyl phthalate
• sodium,2-[2-(octadec-9-enoylamino)ethoxycarbonyl]benzoate
• Sodium 2-((1-oxooctadec-9-enyl)amino)ethyl phthalate
• 83249-61-0
• EINECS 280-329-6

• Inchi： InChI=1S/C28H43NO5.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-26(30)29-22-23-34-28(33)25-20-18-17-19-24(25)27(31)32;/h9-10,17-20H,2-8,11-16,21-23H2,1H3,(H,29,30)(H,31,32);/q;+1/p-1/b10-9+;
• InChI Key： PHDOFDUDTZUIMM-RRABGKBLSA-M
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)NCCOC(=O)C1=CC=CC=C1C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 495.29606772g/mol
• Monoisotopic Mass: 495.29606772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 21
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų